Cas no 2344685-22-7 (Tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate)

Tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate is a bicyclic amine derivative with a rigid, strained ring structure, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability, allowing for selective deprotection under mild acidic conditions. Its unique azabicyclo[3.1.0]hexane scaffold offers steric and electronic constraints, useful in designing bioactive molecules, particularly in medicinal chemistry for CNS-targeting compounds. The primary amine functionality enables further derivatization, facilitating the synthesis of complex heterocycles or peptidomimetics. This compound is typically handled under inert conditions due to its sensitivity to moisture and strong acids or bases.

Tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate structure

2344685-22-7 structure

Product Name:Tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate

CAS No:2344685-22-7

MF:C₁₀H₁₈N₂O₂

MW:198.262122631073

CID:4744057

Update Time:2025-06-09

Tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate
- Inchi： 1S/C10H18N2O2/c1-10(2,3)14-9(13)12-5-7(11)6-4-8(6)12/h6-8H,4-5,11H2,1-3H3
- InChI Key： MNNJQSJMWVJJPA-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CC(C2CC12)N)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 259
XLogP3: 0.5
Topological Polar Surface Area: 55.6

Tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7432098-0.05g	tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate	2344685-22-7	95.0%	0.05g	$559.0	2025-03-11
Enamine	EN300-7432098-0.1g	tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate	2344685-22-7	95.0%	0.1g	$729.0	2025-03-11
Enamine	EN300-7432098-0.25g	tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate	2344685-22-7	95.0%	0.25g	$1040.0	2025-03-11
Enamine	EN300-7432098-0.5g	tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate	2344685-22-7	95.0%	0.5g	$1638.0	2025-03-11
Enamine	EN300-7432098-1.0g	tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate	2344685-22-7	95.0%	1.0g	$2101.0	2025-03-11
Enamine	EN300-7432098-2.5g	tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate	2344685-22-7	95.0%	2.5g	$4117.0	2025-03-11
Enamine	EN300-7432098-5.0g	tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate	2344685-22-7	95.0%	5.0g	$6092.0	2025-03-11
Enamine	EN300-7432098-10.0g	tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate	2344685-22-7	95.0%	10.0g	$9032.0	2025-03-11
Aaron	AR028QKX-50mg	tert-butyl4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate	2344685-22-7	95%	50mg	$794.00	2025-02-16
Aaron	AR028QKX-100mg	tert-butyl4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate	2344685-22-7	95%	100mg	$1028.00	2025-02-16

Tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate Related Literature

1. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†

Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
2. Ester-mediated peptide formation promoted by deep eutectic solvents: a facile pathway to proto-peptides†

Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
3. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
4. Esterase-responsive polymeric prodrug-based tumor targeting nanoparticles for improved anti-tumor performance against colon cancer†

Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
5. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526

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